Cas no 23450-18-2 (1-benzyl-2-bromobenzene)

• Product Name: 1-benzyl-2-bromobenzene
• CAS No: 23450-18-2
• MF: C₁₃H₁₁Br
• MW: 247.130442857742
• MDL: MFCD00079713
• CID: 281746
• PubChem ID: 13061
• Update Time: 2025-11-01

1-benzyl-2-bromobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2-(phenylmethyl)-
• 1-benzyl-2-bromobenzene
• 2-BROMODIPHENYLMETHANE
• 1-benzyl-2-bromo-benzene;2-BROMODIPHENYLMETHANE
• Benzene, 1-bromo-2-(phenylmethyl)-
• DTXSID90946105
• AKOS015998972
• Bromo(diphenyl)methane
• MFCD00079713
• SY062597
• X69C5VPG92
• UNII-X69C5VPG92
• PHENYL(O-BROMOPHENYL)METHANE
• UN1770
• FT-0638324
• J-015111
• 23450-18-2
• A816725
• Diphenylmethyl bromide [UN1770] [Corrosive]
• SCHEMBL423302
• UNII-LS6ZRZ2QNN
• 1-Bromo-2-(phenylmethyl)benzene
• Benzene, bromo(phenylmethyl)-
• AS-36554
• CS-W004133
• Diphenylmethyl bromide, solid (DOT)
• YAA45018
• EINECS 212-279-8
• DLCYFIIONMLNAJ-UHFFFAOYSA-N

• MDL： MFCD00079713
• Inchi： 1S/C13H11Br/c14-13-9-5-4-8-12(13)10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： DLCYFIIONMLNAJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.00400
• Monoisotopic Mass: 246.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.34
• Melting Point: No data available
• Boiling Point: 109 °C
• Flash Point: 140.9±13.7 °C
• PSA: 0.00000
• LogP: 4.03990
• Solubility: Not determined
• Vapor Pressure: No data available

1-benzyl-2-bromobenzene Security Information

• Signal Word：Danger
• Hazard Statement： H301;H413
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature
• Safety Term：R26;R36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-benzyl-2-bromobenzene

1-Benzyl-2-Bromobenzene (CAS No. 23450-18-2): A Versatile Compound in Pharmaceutical and Industrial Applications

1-Benzyl-2-bromobenzene, also known as 2-bromo-1-phenylbenzene, is a halogenated aromatic hydrocarbon with the chemical formula C₁₂H₁₀Br. This compound belongs to the class of benzene derivatives containing a bromine atom at the 2-position and a benzyl group at the 1-position. The CAS No. 23450-18-2 is a unique identifier for this specific molecular structure, which is widely studied for its potential applications in organic synthesis, pharmaceutical development, and material science. Recent advancements in chemical biology have highlighted the role of 1-benzyl-2-bromobenzene as a key intermediate in the design of novel therapeutic agents and functional materials.

The molecular architecture of 1-benzyl-2-bromobenzene consists of a benzene ring substituted with a bromine atom and a benzyl group. This structural feature contributes to its reactivity and stability, making it a valuable scaffold for further chemical modifications. In the context of pharmaceutical research, the compound’s halogenated nature allows for the introduction of diverse functional groups through nucleophilic substitution reactions. For instance, recent studies have demonstrated its utility in the synthesis of 2-bromo-1-phenylbenzene derivatives with enhanced biological activity, particularly in the development of antitumor and anti-inflammatory drugs.

One of the most promising applications of 1-benzyl-2-bromobde is its role in green chemistry initiatives. Researchers have explored its potential as a sustainable precursor for the production of environmentally friendly materials. A 2023 study published in Journal of Sustainable Chemistry highlighted the use of 1-benzyl-2-bromobenzene in the synthesis of biodegradable polymers, which could replace traditional petroleum-based plastics. This application aligns with the growing emphasis on eco-friendly chemical processes and the reduction of hazardous waste in industrial settings.

In the field of pharmaceutical development, 1-benzyl-2-bromobenzene has been investigated for its potential as a building block for drug discovery. A 2024 review in Drug Discovery Today emphasized its role in the design of halogenated aromatic compounds with modulated pharmacokinetic profiles. For example, derivatives of 1-benzyl-2-bromobenzene have shown improved solubility and bioavailability compared to their non-halogenated counterparts, making them attractive candidates for oral drug formulations. This highlights the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of such compounds.

Recent advances in computational chemistry have further enhanced the understanding of 1-benzyl-2-bromobenzene's reactivity. Machine learning models have been employed to predict the optimal reaction conditions for its transformation into valuable intermediates. A 2023 paper in Chemical Science demonstrated that the use of density functional theory (DFT) calculations can accurately predict the activation energies of key reactions involving 1-benzyl-2-bromobenzene. This computational approach has streamlined the development of asymmetric synthesis strategies, enabling the efficient production of chiral compounds with pharmaceutical relevance.

The synthetic versatility of 1-benzyl-2-bromobenzene has also been leveraged in the development of nanomaterials. Researchers have explored its use as a precursor for the synthesis of graphene oxide derivatives with tailored electronic properties. A 2024 study in Nano Letters reported that 1-benzyl-2-bromobenzene can act as a functionalizing agent for graphene, enhancing its compatibility with organic solvents and improving its performance in flexible electronics. This application underscores the compound’s potential in advanced material science and its relevance to emerging technologies.

In the context of biological applications, 1-benzyl-2-bromobenzene has been studied for its interactions with biological macromolecules. A 2023 investigation in ACS Chemical Biology revealed that certain derivatives of this compound can bind to DNA and RNA, potentially modulating gene expression. This property has sparked interest in its use as a targeted therapeutic agent for diseases involving aberrant gene regulation, such as certain types of cancer. The study also emphasized the importance of in silico screening in identifying the most effective derivatives for further experimental validation.

Despite its promising applications, the use of 1-benzyl-2-bromobenzene is not without challenges. The compound’s reactivity can lead to side reactions during synthesis, necessitating the development of selective catalytic methods. A 2024 study in Organic Letters introduced a novel catalyst system that significantly improved the yield of desired products from 1-benzyl-2-bromobenzene reactions. This breakthrough highlights the ongoing efforts to refine synthetic methodologies and enhance the efficiency of chemical processes involving this compound.

Looking ahead, the integration of 1-benzyl-2-bromobenzene into multi-disciplinary research is expected to drive further innovation. Collaborative efforts between chemists, biologists, and materials scientists are likely to uncover new applications for this compound. For instance, its role in biomedical engineering could lead to the development of smart drug delivery systems that respond to specific physiological conditions. Such advancements would not only expand the utility of 1-benzyl-2-bromobenzene but also contribute to the broader goals of precision medicine and sustainable chemical practices.

In conclusion, 1-benzyl-2-bromobenzene represents a versatile and valuable chemical entity with diverse applications across multiple fields. Its unique molecular structure and reactivity make it an important precursor in the synthesis of pharmaceuticals, materials, and functional compounds. As research continues to advance, the compound is poised to play an increasingly significant role in addressing global challenges in health, sustainability, and technology. The ongoing exploration of its properties and potential applications underscores the importance of interdisciplinary research in unlocking the full potential of this compound.

For further information on the synthesis, applications, and recent advancements in the study of 1-benzyl-2-bromobenzene, researchers and industry professionals are encouraged to consult recent publications in organic chemistry, pharmaceutical sciences, and materials science. The continued development of this compound is expected to contribute to the advancement of science and technology in the coming years.